N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C16H14N4O3/c1-9-12-5-10(7-17-15(12)20(2)19-9)16(21)18-11-3-4-13-14(6-11)23-8-22-13/h3-7H,8H2,1-2H3,(H,18,21)
• InChI Key: RLCRPURSKYANIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(C=N2)C(=O)NC3=CC4=C(C=C3)OCO4)C
• Molecular Formula: C16H14N4O3
• Molecular Weight: 310.31 g/mol

Description

N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide, also known as BDP, is a chemical compound with potential applications in scientific research. BDP has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide is not fully understood, but it is believed to act as an inhibitor of certain enzymes and signaling pathways. N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has been shown to inhibit the activity of the enzyme phosphodiesterase type 4 (PDE4), which is involved in the regulation of inflammation. N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has also been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has been found to have various biochemical and physiological effects. In addition to its inhibitory effects on PDE4 and CK2, N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has been shown to inhibit the activity of other enzymes and signaling pathways. N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has also been found to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide in lab experiments is its specificity for certain enzymes and signaling pathways. This allows for more targeted investigation of these pathways. However, one limitation of using N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide is its potential toxicity and side effects, which must be taken into consideration when designing experiments.

Future Directions

There are several potential future directions for research on N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide. One area of interest is its potential as a therapeutic agent for cancer and inflammatory disorders. Further investigation into the mechanism of action of N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide may also lead to the discovery of new targets for drug development. Additionally, the development of new synthesis methods for N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide may lead to improved yields and lower costs for researchers.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide involves a multi-step process, which has been described in detail in scientific literature. The first step involves the reaction of 2,3-dimethylpyrazine with 2,3-dichloropyridine in the presence of a base to form 2,3-dimethyl-5-(2,3-dichloropyridin-4-yl)pyrazine. This intermediate is then reacted with 1,3-benzodioxole-5-carboxylic acid in the presence of a coupling agent to form N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide.

Scientific Research Applications

N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has been studied for its potential applications in scientific research. One area of interest is its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. N-(1,3-benzodioxol-5-yl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has also been investigated for its potential as a tool for studying cellular signaling pathways.